6-Chloro-4-(3-fluorophenyl)-pyridazin-3-ylamine

• IUPAC Name: 6-chloro-4-(3-fluorophenyl)pyridazin-3-amine
• InChI: InChI=1S/C10H7ClFN3/c11-9-5-8(10(13)15-14-9)6-2-1-3-7(12)4-6/h1-5H,(H2,13,15)
• InChI Key: GBTHXOBCPWLYGD-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC(=C1)F)C2=CC(=NN=C2N)Cl
• Molecular Formula: C10H7ClFN3
• Molecular Weight: 223.63 g/mol

Description

6-Chloro-4-(3-fluorophenyl)-pyridazin-3-ylamine (6C4FP) is an important intermediate in the synthesis of pharmaceuticals and agrochemicals. It is a heterocyclic compound containing both a pyridine and a pyridazine ring. 6C4FP is widely used in the synthesis of a variety of drugs and agrochemicals, and is also a valuable research tool for scientists in the field of medicinal chemistry.

Mechanism of Action

6-Chloro-4-(3-fluorophenyl)-pyridazin-3-ylamine is known to interact with a variety of enzymes, receptors, and other proteins in the body. It has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, as well as to modulate the activity of certain receptors. In addition, this compound has been shown to interact with DNA and RNA, suggesting it may have an effect on gene expression.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have not yet been fully elucidated. However, it has been shown to inhibit the activity of enzymes involved in the metabolism of drugs and other compounds, as well as to modulate the activity of certain receptors. In addition, this compound has been shown to interact with DNA and RNA, suggesting it may have an effect on gene expression.

Advantages and Limitations for Lab Experiments

The advantages of using 6-Chloro-4-(3-fluorophenyl)-pyridazin-3-ylamine in laboratory experiments include its low cost, availability, and ease of synthesis. In addition, it is a useful tool for the synthesis of a variety of drugs and agrochemicals, and its ability to interact with DNA and RNA suggests potential applications in gene therapy. However, its effects on enzymes, receptors, and other proteins have yet to be fully elucidated, and its use in laboratory experiments is limited by its potential toxicity.

Future Directions

Future research on 6-Chloro-4-(3-fluorophenyl)-pyridazin-3-ylamine should focus on elucidating its effects on enzymes, receptors, and other proteins, as well as its potential applications in gene therapy. In addition, further research should focus on developing new synthetic methods for the production of this compound, as well as identifying new compounds that could be synthesized using this compound as a building block. Finally, further research should focus on determining the safety and efficacy of this compound in laboratory experiments and in clinical trials.

Scientific Research Applications

6-Chloro-4-(3-fluorophenyl)-pyridazin-3-ylamine is a valuable research tool for scientists in the field of medicinal chemistry. It has been used in the synthesis of a variety of drugs and agrochemicals, including antimalarials, antivirals, and anti-cancer agents. In addition, this compound has been used as a building block for the synthesis of novel heterocyclic compounds, which can serve as potential drug candidates.